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The polymorphism of GMO in aqueous systems is rich and highly dependent on hydration level

and temperature. The primary phases encountered are detailed below.

1. Lamellar Phase (Lα) The lamellar phase consists of stacked, parallel lipid bilayers separated

by layers of water. This structure is typically observed at low water concentrations, generally in

the range of 7-12% by weight at 25°C.[6] The Lα phase is optically anisotropic, meaning it

exhibits birefringence, which can be observed as characteristic textures (e.g., "Maltese

crosses") under a polarized light microscope.[7]

2. Reversed Bicontinuous Cubic Phases (V₂) Among the most studied of GMO's structures, the

cubic phases are characterized by a single, continuous lipid bilayer that is contorted into a

three-dimensional, periodic minimal surface. This bilayer separates two distinct,

interpenetrating, but non-contiguous aqueous networks.[8] These phases are highly viscous,

resembling stiff gels, and are optically isotropic (non-birefringent).[9][10] Their unique

bicontinuous structure provides a large interfacial area, making them excellent reservoirs for

both hydrophilic and hydrophobic molecules.[1] Several types of reversed bicontinuous cubic

phases have been identified in the GMO/water system:

Gyroid (Ia3d space group): This phase is often observed at water concentrations between

approximately 13% and 32% at 25°C.[6][11]

Diamond (Pn3m space group): The diamond phase typically forms at higher water content,

from about 33% to 38%, and can coexist in equilibrium with excess water.[6][9]
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Primitive (Im3m space group): While less common in the binary GMO/water system, the

primitive cubic phase has also been reported, particularly in the presence of stabilizing

agents like polymers.[11]

3. Reversed Hexagonal Phase (H₂) The reversed hexagonal phase is composed of cylindrical

water channels arranged on a two-dimensional hexagonal lattice, surrounded by the bulk lipid

matrix.[8] This phase is favored at higher temperatures or with the addition of certain molecules

that alter the packing of the lipid tails.[8][12] For instance, increasing temperature can induce a

transition from a cubic to a hexagonal phase.[13] Like the lamellar phase, the H₂ phase is

anisotropic and birefringent. Its structure, with discrete water channels, leads to different drug

diffusion properties compared to the bicontinuous cubic phases.[13]

4. Other Phases

Reversed Micellar (L₂): At very low water content or higher temperatures, GMO can form a

solution of reversed micelles, which are small, spherical aggregates of GMO with water

sequestered in their cores, dispersed in an oil phase.[6][14]

Crystalline (Lc): In the dry or nearly dry state and at lower temperatures, GMO exists in solid

crystalline forms, which can also exhibit polymorphism (e.g., α and β forms).[15][16]

Data Presentation
The polymorphic behavior of GMO is highly sensitive to formulation variables. The following

tables summarize key quantitative data from the literature.

Table 1: Phase Behavior of the Binary Glyceryl Monooleate/Water System at 25°C
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Water Content
(wt%)

Dominant Phase Space Group Optical Property

0 - 4%
Crystalline (Lc)

Dispersion
- Anisotropic

7 - 12% Lamellar (Lα) -
Anisotropic

(Birefringent)

13 - 32% Cubic (Gyroid) Ia3d Isotropic

33 - 38% Cubic (Diamond) Pn3m Isotropic

> 38%
Cubic (Diamond) +

Excess Water
Pn3m Isotropic

Data compiled from references[6].

Table 2: Structural Parameters of GMO Liquid Crystalline Phases

Phase Additive/Condition
Lattice Parameter
(a)

Reference

Cubic (Pn3m)
Excess water, pH 3,

25°C
9.84 nm [8]

Hexagonal (H₂) 10 mol% Oleic Acid 5.81 nm [8]

Hexagonal (H₂) 25 mol% Oleic Acid 4.91 nm [8]

Mandatory Visualizations
Diagrams created using Graphviz to illustrate key concepts and workflows.
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Increasing Water Content →

Crystalline (Lc)
(< 5% water)

Lamellar (Lα)
(~7-12% water)

Hydration

Cubic - Gyroid (Ia3d)
(~13-32% water)

Swelling

Cubic - Diamond (Pn3m)
(~33-38% water)

Phase
Transition

Cubic (Pn3m) +
Excess Water (>38%)
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Experimental Workflow for Phase Characterization

Data Analysis

Sample Preparation
(Weigh GMO, add water,

co-melt, equilibrate)

Polarized Light Microscopy (PLM)
(Initial phase screening)

Small-Angle X-ray Scattering (SAXS)
(Definitive phase identification)

For detailed structure

Differential Scanning Calorimetry (DSC)
(Study thermal transitions)

For thermal behavior

Identify Birefringence
(Isotropic vs. Anisotropic)

Index Bragg Peaks
(Determine Space Group & Lattice)

Identify Endothermic/Exothermic Peaks
(Determine Transition Temperatures)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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